Cas no 2229573-06-0 (tert-butyl N-2-(azetidin-2-yl)-4,5-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(azetidin-2-yl)-4,5-dimethoxyphenylcarbamate
• CAS No: 2229573-06-0
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6367793
• PubChem ID: 165945491
• Update Time: 2025-05-28

tert-butyl N-2-(azetidin-2-yl)-4,5-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(azetidin-2-yl)-4,5-dimethoxyphenylcarbamate
• tert-butyl N-[2-(azetidin-2-yl)-4,5-dimethoxyphenyl]carbamate
• EN300-1892391
• 2229573-06-0

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(19)18-12-9-14(21-5)13(20-4)8-10(12)11-6-7-17-11/h8-9,11,17H,6-7H2,1-5H3,(H,18,19)
• InChI Key： APDUHUZJXPXIFD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C1CCN1)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.8Ų

Additional information on tert-butyl N-2-(azetidin-2-yl)-4,5-dimethoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-2-(azetidin-2-yl)-4,5-dimethoxyphenylcarbamate (CAS No. 2229573-06-0)

The compound tert-butyl N-2-(azetidin-2-yl)-4,5-dimethoxyphenylcarbamate (CAS No. 2229573-06-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an azetidine ring and dimethoxyphenyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders, which are currently hot topics in the scientific community.

One of the key reasons for the growing interest in tert-butyl N-2-(azetidin-2-yl)-4,5-dimethoxyphenylcarbamate is its role in the development of novel small-molecule therapeutics. The azetidine moiety is known for its conformational rigidity, which can enhance binding affinity to biological targets. This property aligns with the increasing demand for precision medicine and targeted drug delivery systems, topics frequently searched in academic and industry circles. Additionally, the dimethoxyphenyl group contributes to the compound's stability and solubility, critical factors in pharmacokinetics.

In recent years, the scientific community has explored the potential of CAS No. 2229573-06-0 in addressing challenges related to neurodegenerative diseases, such as Alzheimer's and Parkinson's. These conditions are among the most searched health concerns globally, driving the need for innovative therapeutic agents. The compound's ability to modulate specific enzymatic pathways makes it a promising candidate for further investigation. Moreover, its synthetic versatility allows for modifications that could lead to improved efficacy and reduced side effects.

Another area of interest is the compound's application in catalysis and material science. The tert-butyl carbamate group provides a protective function in synthetic chemistry, enabling the construction of complex molecular architectures. This feature is particularly relevant in the context of green chemistry, a trending topic as industries seek sustainable alternatives to traditional synthetic methods. Researchers are also investigating its potential in designing smart materials with responsive properties, which could revolutionize fields like drug delivery and diagnostics.

From a commercial perspective, tert-butyl N-2-(azetidin-2-yl)-4,5-dimethoxyphenylcarbamate is gaining traction due to its scalability and compatibility with modern flow chemistry techniques. These methods are increasingly popular for their efficiency and reduced environmental impact, aligning with the broader shift toward sustainable manufacturing. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios, catering to the growing demand from academic and industrial clients.

In conclusion, CAS No. 2229573-06-0 represents a multifaceted compound with significant potential across multiple disciplines. Its structural features, such as the azetidine and dimethoxyphenyl groups, make it a versatile building block for drug discovery and material science. As research continues to uncover its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.